Cas no 51255-10-8 (2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-)

• Product Name: 2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
• CAS No: 51255-10-8
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 362730
• PubChem ID: 12286440
• Update Time: 2025-04-19

2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
• 5-methyl-3H-1,3-oxazine-2,6-dione
• DTXSID00484487
• CHEMBL3250628
• AKOS006352907
• 51255-10-8
• SCHEMBL1399939

• Inchi： 1S/C5H5NO3/c1-3-2-6-5(8)9-4(3)7/h2H,1H3,(H,6,8)
• InChI Key： WTXOSGFCAJSFHN-UHFFFAOYSA-N
• SMILES： O1C(NC=C(C1=O)C)=O

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4